Cas no 2549047-67-6 (2-(4-Benzoylpiperazin-1-yl)-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(4-Benzoylpiperazin-1-yl)-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one
• CAS No: 2549047-67-6
• MF: C₁₈H₁₉FN₄O₂
• MW: 342.367467164993
• CID: 5314569
• PubChem ID: 168003022
• Update Time: 2025-05-20

2-(4-Benzoylpiperazin-1-yl)-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzoyl-1-piperazinyl)-6-cyclopropyl-5-fluoro-4(3H)-pyrimidinone
• 2549047-67-6
• 2-(4-benzoylpiperazin-1-yl)-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one
• 2-(4-Benzoylpiperazin-1-yl)-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C18H19FN4O2/c19-14-15(12-6-7-12)20-18(21-16(14)24)23-10-8-22(9-11-23)17(25)13-4-2-1-3-5-13/h1-5,12,14H,6-11H2
• InChI Key： MNTOUUWXWXCIIP-UHFFFAOYSA-N
• SMILES： FC1C(N=C(N=C1C1CC1)N1CCN(C(C2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 342.14920402g/mol
• Monoisotopic Mass: 342.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.1±55.0 °C(Predicted)
• pka: 9.11±0.50(Predicted)

Additional information on 2-(4-Benzoylpiperazin-1-yl)-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one

2-(4-Benzoylpiperazin-1-yl)-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 2549047-67-6, known as 2-(4-Benzoylpiperazin-1-yl)-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The benzoylpiperazine moiety, combined with the cyclopropyl and fluoro substituents, contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of 3,4-dihydropyrimidinones as a class of compounds with diverse biological activities. The presence of the pyrimidinone ring in this compound suggests potential roles in enzyme inhibition, particularly in kinase-related pathways. Researchers have explored the structural modifications of such compounds to enhance their bioavailability and efficacy. The integration of a cyclopropyl group adds rigidity to the molecule, potentially improving its binding affinity to target proteins.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the benzoylpiperazine group is achieved through carefully controlled coupling reactions, ensuring high yields and purity. This compound's stability under various conditions has been thoroughly investigated, making it a promising candidate for further preclinical studies.

From a pharmacological perspective, 2-(4-Benzoylpiperazin-1-yl)-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one exhibits selective activity against specific cellular targets. Recent research has focused on its potential as an anticancer agent, particularly in inhibiting key enzymes involved in tumor progression. The fluoro substituent plays a critical role in modulating the compound's electronic properties, enhancing its ability to interact with biological systems.

In terms of structural analysis, the compound's three-dimensional conformation is influenced by the rigid cyclopropyl group and the flexible benzoylpiperazine moiety. Computational modeling studies have provided insights into its binding modes with various protein targets, further elucidating its mechanism of action. These findings underscore the importance of rational drug design in optimizing such compounds for therapeutic applications.

Looking ahead, the development of analogs based on this compound holds significant promise for advancing drug discovery efforts. By modifying key functional groups such as the benzoyl or cyclopropyl substituents, researchers can explore a broader range of biological activities and therapeutic potentials. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, continues to enhance our understanding of this compound's properties.

In conclusion, 2-(4-Benzoylpiperazin-1-yl)-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one represents a fascinating example of how structural complexity can lead to valuable biological activity. Its unique combination of functional groups and promising pharmacological profile make it a compelling subject for further research and development in the pharmaceutical industry.